N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide

• IUPAC Name: N-(2-chloropyridin-3-yl)sulfonyl-3-methylbut-2-enamide
• InChI: InChI=1S/C10H11ClN2O3S/c1-7(2)6-9(14)13-17(15,16)8-4-3-5-12-10(8)11/h3-6H,1-2H3,(H,13,14)
• InChI Key: WIRNYDVRCSBGHC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)NS(=O)(=O)C1=C(N=CC=C1)Cl)C
• Molecular Formula: C10H11ClN2O3S
• Molecular Weight: 274.72 g/mol

Description

N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a critical role in the signaling pathways of cytokines, which are important mediators of immune responses. CP-690,550 has been studied extensively for its potential therapeutic applications in autoimmune diseases and transplantation.

Mechanism of Action

N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide inhibits JAK3 by binding to its ATP-binding site, which prevents the phosphorylation of downstream signaling molecules, such as STATs. This leads to the inhibition of cytokine signaling and the suppression of immune cell activation.
Biochemical and Physiological Effects:
N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-2, interleukin-6, and interferon-gamma, which are involved in the pathogenesis of autoimmune diseases. N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide also reduces the proliferation and activation of T cells and other immune cells, which further contributes to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide is a potent and selective inhibitor of JAK3, which makes it a valuable tool for studying the role of JAK3 in immune cell signaling and function. However, N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide has limitations in terms of its specificity for JAK3, as it can also inhibit other JAK family members, such as JAK1 and JAK2. This can lead to off-target effects and potential toxicity.

Future Directions

For research include the development of more selective JAK3 inhibitors, the identification of biomarkers for patient selection, and the optimization of dosing regimens for maximum efficacy and safety.

Synthesis Methods

N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide can be synthesized using a multi-step process that involves the reaction of 2-chloro-3-pyridinesulfonamide with 3-methyl-2-butenal in the presence of a base, followed by purification and isolation of the product. The yield of N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide can be improved by using alternative reaction conditions, such as the addition of a Lewis acid catalyst.

Scientific Research Applications

N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications in autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease, as well as in transplantation. N-[(2-chloropyridin-3-yl)sulfonyl]-3-methylbut-2-enamide has been shown to inhibit the activation of T cells and other immune cells, which are involved in the development of these diseases.